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Compound of Interest

Compound Name: Naphthalene-d8

Cat. No.: B043038 Get Quote

This technical guide provides a detailed overview of the core physical properties of

Naphthalene-d8 (Perdeuteronaphthalene), a deuterated analog of naphthalene. The

information is intended for researchers, scientists, and professionals in drug development and

related fields who utilize labeled compounds for analytical and metabolic studies. This

document summarizes key quantitative data in structured tables, outlines general experimental

protocols for determining these properties, and presents a logical diagram of the interplay

between physical states.

Core Physical and Chemical Data
Naphthalene-d8 is a polycyclic aromatic hydrocarbon where all eight hydrogen atoms have

been replaced with deuterium. This isotopic labeling makes it a valuable internal standard for

the quantification of naphthalene by GC- or LC-mass spectrometry.[1][2]

Identifier Value

Chemical Formula C₁₀D₈[3][4][5]

Molecular Weight 136.22 g/mol [4][5][6]

CAS Number 1146-65-2[1][3][4]

Appearance White crystals or crystalline powder[1][7]

Quantitative Physical Properties
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The following tables summarize the key physical properties of Naphthalene-d8, providing a

clear comparison of its characteristics.

Thermal Properties
Property Value

Melting Point 80-82 °C[1][4]

Boiling Point 218 °C[1][4]

Flash Point 79.0 °C (174.2 °F) - closed cup

Density and Spectroscopic Data
Property Value

Density 1.242 g/cm³[1][4]

Refractive Index 1.58075 (at 589.3 nm and 98°C)[1]

Vapor Density 4.4 (vs air)[1]

Vapor Pressure 0.03 mmHg (at 25 °C)[1][4][6]

Solubility and Purity
Property Description

Solubility Slightly soluble in Chloroform and Methanol.[1]

Isotopic Purity ≥99 atom % D

Assay ≥98% (CP)

Experimental Protocols
While specific experimental details for the determination of Naphthalene-d8's properties are

not extensively published, the following are detailed general methodologies for the key

experiments cited.

Melting Point Determination
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The melting point of a solid is the temperature at which it changes state from solid to liquid. A

common laboratory method is the capillary tube method.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Sample of the solid

Procedure:

A small amount of the finely powdered dry sample is packed into a capillary tube to a height

of 2-3 mm.

The capillary tube is placed in the melting point apparatus along with a thermometer.

The apparatus is heated slowly and steadily.

The temperature at which the substance starts to melt (the first appearance of liquid) and the

temperature at which the substance is completely molten are recorded. This range is the

melting point of the substance.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor. For small quantities of liquid, a micro

boiling point determination method can be used.[8]

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer
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Heating apparatus (e.g., oil bath or heating block)

Liquid sample

Procedure:

A few milliliters of the liquid are placed in a small test tube.[9]

A capillary tube, sealed at the upper end, is placed open-end down into the test tube.[10]

The test tube is attached to a thermometer and heated.

As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary

tube.[8]

Heating is discontinued, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[8]

Density Determination of a Solid
The density of a solid can be determined by measuring its mass and volume. The displacement

method is suitable for irregularly shaped solids.[11][12]

Apparatus:

Analytical balance

Graduated cylinder or pycnometer

A liquid in which the solid is insoluble (e.g., water)

Solid sample

Procedure:

The mass of the solid is accurately measured using an analytical balance.[13]
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A graduated cylinder is partially filled with a liquid in which the solid is insoluble, and the

initial volume is recorded.

The solid is carefully immersed in the liquid, ensuring it is fully submerged. The new volume

is recorded.

The volume of the solid is the difference between the final and initial liquid levels.[11]

The density is calculated by dividing the mass of the solid by its volume.[11][13]

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. A common method to determine the solubility of a

solid in a liquid is the shake-flask method.[14]

Apparatus:

Conical flask with a stopper

Thermostatically controlled shaker or water bath

Analytical balance

Filtration apparatus

Solvent and solute

Procedure:

An excess amount of the solid solute is added to a known volume of the solvent in a flask.

[14]

The flask is sealed and placed in a thermostatically controlled shaker or water bath to

maintain a constant temperature.

The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.
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The saturated solution is then carefully filtered to remove the excess undissolved solid.

A known volume of the clear saturated solution is taken, and the amount of dissolved solute

is determined by a suitable analytical method (e.g., evaporation of the solvent and weighing

the residue, or spectroscopic methods).

The solubility is then expressed as the mass of solute per volume or mass of the solvent.

Logical Relationships of Physical Properties
The following diagram illustrates the relationship between the fundamental physical properties

of a substance like Naphthalene-d8 and its state of matter.
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Interplay of Physical Properties and States of Matter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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